Cas no 20934-50-3 (1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one)

• Product Name: 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• CAS No: 20934-50-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• MDL: MFCD13881249
• CID: 1108879
• PubChem ID: 21297195
• Update Time: 2025-10-28

1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-dihydro-1-methyl-2(1H)-Quinoxalinone
• 1-methyl-3,4-dihydroquinoxalin-2-one
• 3,?4-?dihydro-?1-?methyl-2(1H)?-?Quinoxalinone
• 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one
• AKOS012171920
• 20934-50-3
• SCHEMBL4476006
• BDBM50182411
• CS-0102222
• D76287
• F8889-5595
• EN300-99205
• 1-Methyl-2-oxo-1,2,3,4-tetrahydroquinoxaline
• DTXSID10612118
• 2(1H)-Quinoxalinone, 3,4-dihydro-1-methyl-
• DA-24832
• Z1021459514
• EHW7R272KK
• JFWAVAHCZRTHLM-UHFFFAOYSA-N
• 1-methyl-3,4-dihydro-1H-quinoxalin-2-one
• Q27455963
• 1-Methyl-3,4-dihydroquinoxalin-2(1H)-one
• CHEMBL3819561

• MDL： MFCD13881249
• Inchi： 1S/C9H10N2O/c1-11-8-5-3-2-4-7(8)10-6-9(11)12/h2-5,10H,6H2,1H3
• InChI Key： JFWAVAHCZRTHLM-UHFFFAOYSA-N
• SMILES： O=C1CNC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

Comprehensive Overview of 1-Methyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 20934-50-3): Properties, Applications, and Industry Insights

1-Methyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 20934-50-3) is a heterocyclic organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often abbreviated as MTHQ, belongs to the quinoxaline derivative family, which is known for its diverse biological activities. The methyl group at the 1-position and the ketone functionality at the 2-position contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for quinoxaline derivatives has surged due to their potential applications in drug discovery and material science. Researchers are particularly interested in 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one for its role as a building block in the synthesis of bioactive molecules. Its CAS number 20934-50-3 is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings. The compound's stability and solubility profile also make it suitable for formulation studies.

The synthesis of 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one typically involves cyclization reactions of appropriately substituted aniline derivatives. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been explored to improve yield and purity. These methods align with the growing trend of green chemistry, a hot topic in the scientific community. Users often search for "sustainable synthesis of quinoxaline derivatives" or "eco-friendly heterocyclic compounds," highlighting the need for environmentally benign processes.

From a pharmacological perspective, MTHQ has shown promise in preliminary studies for its neuroprotective and anti-inflammatory properties. These findings have sparked interest in its potential as a scaffold for central nervous system (CNS) drug development. Online queries such as "quinoxaline compounds for neurodegenerative diseases" or "CAS 20934-50-3 biological activity" indicate strong public and scientific curiosity about its therapeutic applications. However, further clinical validation is required to confirm these effects.

In the agrochemical sector, 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one is investigated for its utility in developing novel pesticides and herbicides. Its structural motif is associated with modes of action that disrupt pest metabolic pathways. Searches like "quinoxaline-based agrochemicals" or "CAS 20934-50-3 crop protection" reflect industry interest in sustainable pest management solutions. Regulatory compliance and environmental impact assessments remain critical considerations for its adoption.

Analytical characterization of CAS No. 20934-50-3 employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure quality control and batch consistency, which are vital for industrial-scale production. The compound's spectral data and chromatographic behavior are frequently requested in research forums, underscoring the importance of accessible technical documentation.

Market trends indicate a rising demand for specialty chemicals like 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one, driven by innovations in life sciences and material engineering. Its compatibility with high-throughput screening platforms further enhances its appeal for drug discovery pipelines. Frequently searched terms such as "quinoxaline derivatives market growth" or "CAS 20934-50-3 suppliers" reveal commercial stakeholders' engagement with this niche segment.

To summarize, 1-methyl-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 20934-50-3) represents a versatile chemical entity with cross-disciplinary applications. Its integration into modern research paradigms—ranging from medicinal chemistry to sustainable agriculture—demonstrates its enduring scientific value. As exploration of heterocyclic compounds expands, this molecule is poised to remain a focal point for innovation and discovery.